Cas no 203859-94-3 (1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester
• CAS No: 203859-94-3
• MF: C₁₄H₂₇NO₅S
• MW: 321.432883501053
• MDL: MFCD24465571
• CID: 1393326
• Update Time: 2025-10-24

1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester
• tert-butyl 4-{3-[(methylsulfonyl)oxy]propyl}piperidine-1-carboxylate

• MDL： MFCD24465571
• Inchi： 1S/C14H27NO5S/c1-14(2,3)20-13(16)15-9-7-12(8-10-15)6-5-11-19-21(4,17)18/h12H,5-11H2,1-4H3
• InChI Key： MWXGAKQEZKAERC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CCCOS(C)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester

Comprehensive Guide to 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester (CAS No. 203859-94-3)

1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester (CAS No. 203859-94-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is known for its unique structural features, including a methylsulfonyloxypropyl group and a tert-butyl ester moiety, which make it valuable for various synthetic applications. Researchers and industry professionals often seek information on this compound due to its potential in drug development and as a building block in organic synthesis.

The compound's molecular formula and weight, along with its precise CAS number 203859-94-3, are critical identifiers for researchers looking to source or study this chemical. Its structure includes a piperidine ring, which is a common motif in many biologically active molecules, enhancing its relevance in medicinal chemistry. The presence of the methylsulfonyloxy group adds to its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

One of the key reasons for the growing interest in 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester is its application in the development of central nervous system (CNS) drugs. Piperidine derivatives are frequently explored for their potential to interact with neurotransmitter systems, and this compound's unique substituents may offer advantages in terms of bioavailability and target specificity. Recent studies have highlighted its utility in creating novel neuroprotective agents and receptor modulators, aligning with the current focus on neurodegenerative diseases and mental health treatments.

In addition to its pharmaceutical applications, this compound is also valuable in organic synthesis. The tert-butyl ester group provides stability under various reaction conditions, while the methylsulfonyloxy moiety serves as an excellent leaving group, facilitating nucleophilic substitution reactions. These properties make it a preferred choice for chemists working on peptide mimetics and other complex molecular architectures. The compound's versatility is further underscored by its use in catalysis and material science, where its structural features can influence reaction outcomes and material properties.

The synthesis and handling of 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester require careful consideration of its chemical properties. While it is not classified as a hazardous material, standard laboratory safety protocols should be followed to ensure safe usage. Researchers often inquire about its solubility, stability, and storage conditions, which are essential for optimizing its application in various experimental setups. Proper storage in a cool, dry place and protection from light can help maintain its integrity over time.

From a market perspective, the demand for piperidine-based compounds like this one is on the rise, driven by the expanding pharmaceutical and biotechnology sectors. Suppliers and manufacturers are increasingly offering this compound in high purity grades to meet the needs of research and industrial applications. Its CAS number 203859-94-3 serves as a crucial reference for procurement, ensuring that users obtain the correct substance for their specific requirements. The compound's role in drug discovery and chemical synthesis continues to evolve, with new publications and patents highlighting its potential in cutting-edge research.

For those interested in the analytical aspects, 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods provide detailed insights into its purity, structural confirmation, and potential impurities, which are critical for ensuring reproducibility in research and industrial processes. The compound's spectral data and chromatographic profiles are often shared in scientific literature, aiding researchers in their work.

In summary, 1-Piperidinecarboxylic acid, 4-[3-[(methylsulfonyl)oxy]propyl]-,1,1-dimethylethyl ester (CAS No. 203859-94-3) is a multifaceted compound with significant applications in pharmaceutical research, organic synthesis, and beyond. Its unique structural features and reactivity make it a valuable tool for scientists exploring new therapeutic agents and synthetic pathways. As the demand for innovative chemical solutions grows, this compound is poised to remain a key player in advancing scientific and industrial progress.